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Compound of Interest

Compound Name: JKE-1674

Cat. No.: B3025899

For Researchers, Scientists, and Drug Development Professionals

Introduction

JKE-1674 is a potent and orally active inhibitor of Glutathione Peroxidase 4 (GPX4) and is an
active metabolite of the GPX4 inhibitor ML-210.[1][2][3][4] It plays a crucial role in the induction
of ferroptosis, a form of regulated cell death driven by iron-dependent lipid peroxidation.[5][6] In
the cellular environment, JKE-1674 is converted to the nitrile oxide JKE-1777, which then
covalently binds to GPX4.[5][7][8][9] This inhibition of GPX4 leads to an accumulation of lipid
peroxides, ultimately resulting in cell death.[5] Due to its stability and selectivity, JKE-1674 is a
valuable tool for studying ferroptosis and developing novel cancer therapeutics, particularly for
therapy-resistant cancers.[5][6]

These application notes provide a detailed protocol for the preparation, storage, and handling
of JKE-1674 stock solutions in Dimethyl Sulfoxide (DMSO) to ensure experimental
reproducibility and integrity of the compound.

Physicochemical Properties of JKE-1674

A summary of the key physicochemical properties of JKE-1674 is presented in the table below

for easy reference.
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Property Value Reference
Molecular Formula C20H20CI2N40a4 [2][10]
Molecular Weight 451.3 g/mol [1][2]
Appearance Crystalline solid [10]

Purity >98% [10]

CAS Number 2421119-60-8 [2][10]

Solubility and Storage of JKE-1674

Proper dissolution and storage are critical for maintaining the activity of JKE-1674. The
following table summarizes its solubility in DMSO and recommended storage conditions. It is
highly recommended to use fresh, anhydrous DMSO as its hygroscopic nature can impact
solubility.[4]

Parameter Recommendation Reference

Solvent Dimethyl Sulfoxide (DMSO) [11[2][10]

e 13 mg/mL (28.81 mM) to 100
Solubility in DMSO [1112]
mg/mL (221.58 mM)

Powder Storage -20°C for up to 3 years [1114]

) -80°C for up to 1 year; -20°C
Stock Solution Storage [1][3]
for up to 1 month

Freeze-Thaw Cycles Avoid repeated cycles [3]

Experimental Protocols
Protocol for Preparing a 10 mM JKE-1674 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of JKE-1674 in DMSO.

Materials:
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« JKE-1674 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \Vortex mixer

e Sonicator (optional, but recommended)[1][2]
Procedure:

o Equilibration: Allow the vial of JKE-1674 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of JKE-1674 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.513
mg of JKE-1674.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the JKE-1674 powder. For a
10 mM stock solution, if you weighed 4.513 mg, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly for several minutes to aid dissolution.

e Sonication (Recommended): If the solution is not clear, sonicate the vial for 10-15 minutes.
[1][2] This will help to fully dissolve the compound.

o Aliquoting: Once the JKE-1674 is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes. This will minimize the number of
freeze-thaw cycles.

» Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).[1][3]

Calculation for Preparing Stock Solutions
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The following table provides the required mass of JKE-1674 to prepare different concentrations

of stock solutions in 1 mL of DMSO.

Desired Concentration (mM)

Mass of JKE-1674 (mg) for 1 mL

1 0.4513
5 2.2565
10 4.513
20 9.026
50 22.565

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of JKE-1674 and the workflow for

preparing a stock solution.
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Caption: Mechanism of Action of JKE-1674 in inducing ferroptosis.
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Caption: Workflow for preparing JKE-1674 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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